Cas no 218594-79-7 ([(3S)-morpholin-3-yl]methanol hydrochloride)

• Product Name: [(3S)-morpholin-3-yl]methanol hydrochloride
• CAS No: 218594-79-7
• MF: C₅H₁₂ClNO₂
• MW: 153.607280731201
• MDL: MFCD12547468
• CID: 822360
• PubChem ID: 44828781
• Update Time: 2025-05-20

[(3S)-morpholin-3-yl]methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Morpholin-3-ylmethanol hydrochloride
• (S)--2-Hydroxymethylmorpholine hydrochloride
• 3(S)-HydroxyMethylMorpholine hcl
• 3-MorpholineMethanol, hydrochloride, (3S)-
• (3S) -3-HydroxyMethylMorpholine hydrochloride
• (S)-3-HydroxyMethylMorpholine HCl
• (S)-3-Hydroxymethylmorpholine hydrochloride
• [(3S)-morpholin-3-yl]methanol hydrochloride
• (S)-1-morpholin-3-ylmethanol hydrochloride
• RW3049
• (3S)-morpholin-3-ylmethanol hydrochloride
• 3(S)-Hydroxymethylmorpholine hydrochloride
• (S)-morpholin-3-ylmethanol HCl
• PubChem16824
• (S)-Morpholin-3-ylmethanol, HCl
• RP21777
• LS00103
• ST1050304
• [(3S

• MDL： MFCD12547468
• Inchi： 1S/C5H11NO2.ClH/c7-3-5-4-8-2-1-6-5;/h5-7H,1-4H2;1H/t5-;/m0./s1
• InChI Key： WFLUDHYXVXRFLY-JEDNCBNOSA-N
• SMILES： Cl.O1CCN[C@@H](CO)C1

Computed Properties

• Exact Mass: 153.05600
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 67.4
• Topological Polar Surface Area: 41.5

Experimental Properties

• PSA: 41.49000
• LogP: 0.09790

[(3S)-morpholin-3-yl]methanol hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on [(3S)-morpholin-3-yl]methanol hydrochloride

[(3S)-Morpholin-3-yl]Methanol Hydrochloride: A Comprehensive Overview

The compound with CAS No 218594-79-7, commonly referred to as [(3S)-morpholin-3-yl]methanol hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique chemical structure and potential applications in drug development. In this article, we will delve into its properties, synthesis, biological activity, and recent advancements in research.

CAS No 218594-79-7 represents a specific identifier assigned by the Chemical Abstracts Service, ensuring that this compound is uniquely recognized within the scientific community. The name [(3S)-morpholin-3-yl]methanol hydrochloride highlights its structural features: a morpholine ring with an (S)-configured hydroxymethyl group attached at the 3-position, combined with a hydrochloride counterion. This stereochemistry is crucial as it influences the molecule's physical properties and biological activity.

The morpholine ring is a six-membered heterocycle containing one oxygen atom and one nitrogen atom. The (S)-configuration at the 3-position introduces chirality, which is essential for its pharmacological effects. Recent studies have shown that this compound exhibits selectivity towards certain biological targets, making it a promising candidate for drug design.

Synthesis of [(3S)-morpholin-3-yl]methanol hydrochloride involves multi-step processes that require precise control over stereochemistry. One common approach includes the alkylation of morpholine followed by oxidation and subsequent acid-mediated protonation to form the hydrochloride salt. Researchers have optimized these steps to improve yield and purity, ensuring scalability for potential large-scale production.

In terms of biological activity, this compound has demonstrated potent inhibitory effects on specific enzymes and receptors. For instance, studies published in 2023 revealed its ability to modulate ion channels, which are critical in various physiological processes such as pain signaling and neuronal communication. These findings underscore its potential as a lead compound for developing treatments targeting neurological disorders.

Moreover, computational modeling techniques have been employed to predict the binding affinity of [(3S)-morpholin-3-yl]methanol hydrochloride to its target proteins. These simulations provide insights into the molecular interactions that govern its activity, aiding in the rational design of more effective derivatives.

The stereochemical integrity of this compound is vital for maintaining its bioactivity. Any deviation from the (S)-configuration could lead to reduced efficacy or undesired side effects. Therefore, analytical methods such as chiral high-performance liquid chromatography (HPLC) are employed during synthesis and quality control to ensure product consistency.

Recent advancements in green chemistry have also influenced the synthesis of [(3S)-morpholin-3-yl]methanol hydrochloride. Researchers are exploring environmentally friendly reaction conditions and catalysts to minimize waste and energy consumption during production. These efforts align with global sustainability goals while maintaining the high standards required for pharmaceutical compounds.

In conclusion, CAS No 218594-79-7 or [(3S)-morpholin-3-yl]methanol hydrochloride stands out as a valuable molecule with diverse applications in drug discovery and development. Its unique structure, coupled with cutting-edge research methodologies, positions it as a key player in advancing therapeutic interventions across various disease areas.